beta-Monoethyl itaconate

• IUPAC Name: 4-ethoxy-2-methylidene-4-oxobutanoic acid
• InChI: InChI=1S/C7H10O4/c1-3-11-6(8)4-5(2)7(9)10/h2-4H2,1H3,(H,9,10)
• InChI Key: RTTAGBVNSDJDTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=C)C(=O)O
• Molecular Formula: C7H10O4
• DSSTOX Substance ID: DTXSID701347462
• Molecular Weight: 158.15 g/mol
• CAS RN: 57718-07-7

Description

Monoethyl itaconate is an ester derivative of itaconic acid, a naturally occurring compound produced by certain fungi It is known for its role in various chemical and biological processes, particularly in the field of immunometabolism

Scientific Research Applications

Monoethyl itaconate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of various polymers and copolymers. Its unique structure allows for the creation of materials with specific properties.

Biology: Monoethyl itaconate is studied for its role in immunometabolism, particularly in macrophage function and inflammation regulation.

Medicine: Research has shown that monoethyl itaconate and its derivatives have potential therapeutic applications in treating inflammatory diseases and cancer.

Industry: It is used in the production of biodegradable plastics and as a monomer in the synthesis of specialty polymers.

Mechanism of Action

Monoethyl itaconate exerts its effects through various molecular targets and pathways:

Immune Response Regulation: It inhibits succinate dehydrogenase, affecting the tricarboxylic acid cycle and reducing inflammation.

Antioxidant Effects: It activates the nuclear factor erythroid 2-related factor 2 pathway, enhancing the expression of antioxidant genes.

Signal Transduction: Monoethyl itaconate modulates signaling pathways such as the ATF3–IκBζ axis and the stimulator of interferon genes pathway, contributing to its anti-inflammatory and immunomodulatory effects.

Safety and Hazards

Itaconate and its derivatives have anti-inflammatory effects in preclinical models of sepsis, viral infections, psoriasis, gout, ischemia/reperfusion injury, and pulmonary fibrosis. Itaconate could be the potential choice for the treatment of inflammation and immune-related diseases.

Future Directions

Our work establishes itaconate as an immunoregulatory, rather than strictly immunosuppressive, metabolite and highlights the importance of using unmodified itaconate in future studies. Itaconate could be the potential choice for the treatment of inflammation and immune-related diseases.

Preparation Methods

Synthetic Routes and Reaction Conditions: Monoethyl itaconate can be synthesized through the esterification of itaconic acid with ethanol. The reaction typically involves the use of an acid catalyst, such as sulfuric acid, to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of itaconic acid to monoethyl itaconate.

Industrial Production Methods: In an industrial setting, the production of monoethyl itaconate involves the same esterification process but on a larger scale. The reaction is conducted in large reactors with continuous stirring and controlled temperature to optimize yield and purity. The product is then purified through distillation or recrystallization to remove any unreacted starting materials and by-products.

Chemical Reactions Analysis

Types of Reactions: Monoethyl itaconate undergoes various chemical reactions, including:

Oxidation: Monoethyl itaconate can be oxidized to produce itaconic acid or other oxidized derivatives.

Reduction: Reduction reactions can convert monoethyl itaconate to its corresponding alcohol derivatives.

Substitution: The ester group in monoethyl itaconate can undergo nucleophilic substitution reactions, leading to the formation of different ester derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or alcohols can be used under acidic or basic conditions.

Major Products Formed:

Oxidation: Itaconic acid and other oxidized derivatives.

Reduction: Alcohol derivatives of monoethyl itaconate.

Substitution: Various ester derivatives depending on the nucleophile used.

Comparison with Similar Compounds

Monoethyl itaconate is compared with other itaconate derivatives such as dimethyl itaconate and 4-octyl itaconate:

Dimethyl Itaconate: Unlike monoethyl itaconate, dimethyl itaconate has two ester groups, making it more hydrophobic and less polar.

4-Octyl Itaconate: This derivative has a longer alkyl chain, enhancing its membrane permeability and making it more effective in certain biological applications.

Similar Compounds:

• Dimethyl itaconate
• 4-Octyl itaconate
• Itaconic acid

Monoethyl itaconate stands out due to its balance of hydrophilicity and hydrophobicity, making it versatile for various applications in research and industry.

Q & A

Q1: What is Monoethyl Itaconate (MEI) primarily used for in research?

A1: Monoethyl Itaconate (MEI) is frequently employed as a monomer in the production of various polymers. Research highlights its use in synthesizing Poly(monoethyl itaconate) (PMEI), a polymer that exhibits intriguing properties for potential applications. [, , , ]

Q2: What makes the polymerization of MEI unique compared to other similar molecules?

A2: Unlike some alkyl itaconates, bulk polymerization of MEI is characterized as a precipitation polymerization because the resulting PMEI is insoluble in its monomer. []

Q3: Can PMEI interact with other polymers, and if so, how?

A4: Yes, PMEI can form interpolymer complexes with other polymers like Poly(N-vinyl-2-pyrrolidone) (PVP). This interaction is influenced by the solvent used and is characterized by strong hydrogen bonding between the polymers. [, ]

Q4: What applications do copolymers containing MEI show promise in?

A5: Poly(acrylamide-co-monoethyl itaconate) (A/MEI) hydrogels have been investigated for their potential in controlled drug delivery systems, particularly for the release of cytarabine. [] Additionally, copolymers of poly(ethylene glycol) monomethacrylate (PEGMA) and MEI have demonstrated potential for drug delivery applications, particularly for Methotrexate (MTX), by influencing swelling properties and drug release profiles. []

Q5: Can MEI be used to modify the properties of other polymers, and how?

A6: Incorporating MEI as a comonomer with acrylonitrile has shown potential in enhancing the properties of resulting copolymers for carbon fiber production. The presence of MEI, along with methyl acrylate, influences the thermal properties and morphology of these copolymers, making them suitable for carbon fiber applications. []

Q6: Does MEI share similar metabolic and immunological effects with its parent compound, Itaconic Acid?

A8: Research suggests that, unlike itaconic acid, MEI is not readily converted into intracellular itaconate within macrophages. While both impact macrophage function, MEI and its derivative, 4-octyl itaconate (4OI), induce a strong electrophilic stress response, contrasting with itaconate and 4-monoethyl itaconate (4EI), which exhibit a distinct influence on cytokine production. [, ]